
7-Hydroxyheptanal: A Technical Guide to Safety
and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 7-
Hydroxyheptanal. The following sections detail the chemical and physical properties, hazard

classifications, personal protective equipment, first aid procedures, handling and storage

protocols, and relevant experimental methodologies for safety assessment.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 7-
Hydroxyheptanal.
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Property Value Reference

Molecular Formula C7H14O2 [1][2][3]

Molecular Weight 130.187 g/mol [1][2][3]

CAS Number 22054-13-3 [1][2]

Appearance No information available

Odor No information available

Boiling Point 214.5 ± 23.0 °C (Predicted) [1]

Density 0.937 ± 0.06 g/cm³ (Predicted) [1]

LogP 1.12810 [1]

Hydrogen Bond Donor Count 1 [1][2]

Hydrogen Bond Acceptor

Count
2 [1][2]

Rotatable Bond Count 6 [1][2]

Hazard Identification and Classification
7-Hydroxyheptanal is classified as a hazardous substance. The following table outlines its

hazard classifications according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Hazardous to the Aquatic

Environment, Acute Hazard
Category 2 H401: Toxic to aquatic life.

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects.

Signal Word: Warning

Hazard Pictograms:

Flame

Exclamation Mark

(No pictogram for aquatic hazard in some jurisdictions)

Toxicology Information
Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 7-Hydroxyheptanal are not readily available in the searched

resources. However, the GHS classification indicates that the substance causes skin irritation

and is toxic to aquatic life.

Experimental Protocols for Safety Assessment
Standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD), are crucial for evaluating the safety of

chemicals.[4][5][6][7] In the absence of specific studies on 7-Hydroxyheptanal, the following

OECD guidelines would be appropriate for assessing its potential hazards.
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Skin Irritation/Corrosion
OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method.[8][9] This test method evaluates the potential of a chemical to cause skin irritation

by assessing its effect on a reconstructed human epidermis model.[8][9] The endpoint is cell

viability, which is measured by the enzymatic conversion of the vital dye MTT into a blue

formazan salt that is quantitatively measured after extraction from the tissues.[9] A reduction

in cell viability below a certain threshold indicates that the substance is an irritant.[9]

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RHE)

Test Method.[8] This guideline is used to identify corrosive chemicals. The principle is similar

to TG 439, but the exposure times are typically shorter to differentiate between irritation and

corrosion.[8]

Aquatic Toxicity
OECD Test Guideline 203: Fish, Acute Toxicity Test.[10] This test is designed to determine

the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over

a short exposure period. This data is essential for classifying the acute aquatic toxicity of a

chemical.[10]

The following diagram illustrates a general workflow for assessing the skin irritation potential of

a chemical according to OECD TG 439.
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Preparation

Exposure

Viability Assessment

Data Analysis and Classification

Prepare Reconstructed
Human Epidermis (RhE) Tissue

Topically Apply Chemical
to RhE Tissue

Prepare Test Chemical and Controls
(Positive and Negative)

Incubate for a
Defined Period

Rinse Tissue to
Remove Chemical

Incubate with MTT

Extract Formazan

Measure Absorbance

Calculate Percent
Cell Viability

Classify Irritation Potential
Based on Viability Thresholds
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Planning and Preparation

Safe Handling and Storage

Emergency Procedures

Waste Management

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Ensure Engineering Controls
(e.g., Fume Hood)

Follow Safe Handling Procedures

Store According to Guidelines Spill Response
Exposure Response

(First Aid)
Fire Response

Dispose of Waste Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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